Cas no 2680840-56-4 (3-(1-Acetamido-2-methylpropyl)benzoic acid)

• Product Name: 3-(1-Acetamido-2-methylpropyl)benzoic acid
• CAS No: 2680840-56-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5649791
• PubChem ID: 165939922
• Update Time: 2025-10-31

3-(1-Acetamido-2-methylpropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-acetamido-2-methylpropyl)benzoic acid
• EN300-28276029
• 2680840-56-4
• 3-(1-Acetamido-2-methylpropyl)benzoic acid

• Inchi： 1S/C13H17NO3/c1-8(2)12(14-9(3)15)10-5-4-6-11(7-10)13(16)17/h4-8,12H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： CBFHELNVGPLRHV-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C1C=CC=C(C(=O)O)C=1)C(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(1-Acetamido-2-methylpropyl)benzoic acid

Recent Advances in the Study of 3-(1-Acetamido-2-methylpropyl)benzoic acid (CAS: 2680840-56-4)

3-(1-Acetamido-2-methylpropyl)benzoic acid (CAS: 2680840-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of 3-(1-Acetamido-2-methylpropyl)benzoic acid, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic asymmetric methods, have been employed to achieve higher efficiency and enantioselectivity. These advancements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that 3-(1-Acetamido-2-methylpropyl)benzoic acid exhibits promising pharmacological properties. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may modulate key signaling pathways associated with cancer progression, making it a candidate for further investigation in oncology research.

The molecular mechanism of action of 3-(1-Acetamido-2-methylpropyl)benzoic acid has been explored using computational modeling and X-ray crystallography. These studies have revealed that the compound binds to specific active sites of target proteins, thereby disrupting their function. Such insights are invaluable for structure-activity relationship (SAR) studies and the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 3-(1-Acetamido-2-methylpropyl)benzoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(1-Acetamido-2-methylpropyl)benzoic acid (CAS: 2680840-56-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a promising candidate for therapeutic development. Continued investigation and optimization will be crucial to fully realize its potential in addressing unmet medical needs.